Cas no 223796-92-7 (1-(3-Bromo-5-pyridyl)homopiperazine)
223796-92-7 structure
Product Name:1-(3-Bromo-5-pyridyl)homopiperazine
CAS No:223796-92-7
MF:C10H14BrN3
MW:256.14226102829
CID:2138356
PubChem ID:9813764
Update Time:2025-04-21
1-(3-Bromo-5-pyridyl)homopiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Bromo-5-pyridyl)homopiperazine
- DB-310917
- 223796-92-7
- 1-(5-bromo-3-pyridyl)-homopiperazine
- XLVXXHDLCCVVLU-UHFFFAOYSA-N
- AKOS026809023
- SCHEMBL3067510
-
- Inchi: 1S/C10H14BrN3/c11-9-6-10(8-13-7-9)14-4-1-2-12-3-5-14/h6-8,12H,1-5H2
- InChI Key: XLVXXHDLCCVVLU-UHFFFAOYSA-N
- SMILES: BrC1=CN=CC(=C1)N1CCNCCC1
Computed Properties
- Exact Mass: 255.03711Da
- Monoisotopic Mass: 255.03711Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 28.2Ų
1-(3-Bromo-5-pyridyl)homopiperazine Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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